6-(4-Phenoxyphenyl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C21H14N4OS
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 6-(4-phenoxyphenyl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H14N4OS/c1-3-7-15(8-4-1)19-22-23-21-25(19)24-20(27-21)16-11-13-18(14-12-16)26-17-9-5-2-6-10-17/h1-14H
• InChI Key: NONPPVDGYZEWJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC=C(C=C4)OC5=CC=CC=C5

Description

6-(4-Phenoxyphenyl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has garnered significant interest in the fields of medicinal and synthetic chemistry. This compound is part of the broader class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(4-Phenoxyphenyl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole typically involves the cyclization of appropriate precursors. One